Cas no 127958-64-9 (Hexahydro-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: Hexahydro-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 127958-64-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1026129
• PubChem ID: 15617701
• Update Time: 2025-04-20

Hexahydro-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 4a,5,6,7,8,8a-hexahydro-4H-benzo[b][1,4]oxazin-3-one
• Hexahydro-2H-1,4-benzoxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, hexahydro-
• 127958-64-9
• octahydro-2H-1,4-benzoxazin-3-one
• SCHEMBL4760847
• DTXSID80575786
• AKOS016003015

• Inchi： 1S/C8H13NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h6-7H,1-5H2,(H,9,10)
• InChI Key： YPAXNOSCMMBZTF-UHFFFAOYSA-N
• SMILES： O1C2CCCCC2NC(=O)C1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 351 ºC
• Flash Point: 166 ºC